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Compound of Interest

Compound Name: D-Glucofuranose

Cat. No.: B14146174

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical reagents is paramount for both personal safety and environmental
protection. This document provides a comprehensive guide to the personal protective
equipment (PPE), operational procedures, and disposal plans for D-Glucofuranose.

Personal Protective Equipment (PPE)

When working with D-Glucofuranose, appropriate personal protective equipment must be
worn to minimize exposure and ensure safety. The following table summarizes the
recommended PPE.
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PPE Category

Recommended Equipment

Protection Details

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforms to OSHA's eye and
face protection regulations in
29 CFR 1910.133 or European
Standard EN166.[1][2][3][4]

Skin Protection

Chemical-resistant gloves
(e.g., polychloroprene, nitrile
rubber, butyl rubber) and

appropriate protective clothing.

Select gloves based on the
specific laboratory task and
potential for exposure. Wear a
lab coat.[1][5]

Respiratory Protection

Generally not required under
normal use conditions with

adequate ventilation.

If dust is generated, a NIOSH-
approved N95 respirator or
equivalent particle filter is

recommended.[1]

Operational Plan: Step-by-Step Handling and

Storage

Proper handling and storage are crucial for maintaining the integrity of D-Glucofuranose and

ensuring a safe laboratory environment.

Handling:

e Ventilation: Always handle D-Glucofuranose in a well-ventilated area.[1][5][6] For

procedures that may generate dust, use a chemical fume hood.

» Donning PPE: Before handling, ensure all recommended PPE is correctly worn, including

safety goggles, chemical-resistant gloves, and a lab coat.[7]

¢ Avoiding Contact: Take precautions to avoid contact with skin and eyes.[1][5][6] Do not

breathe in dust.[3]

e Good Laboratory Practices: Do not eat, drink, or smoke in the laboratory.[8][9] Wash hands

thoroughly after handling.[1][6]

Storage:
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o Container: Keep the container tightly closed.[1][2][6]

e Environment: Store in a dry, cool, and well-ventilated place.[1][2][6] Some sources
recommend refrigeration.[1]

e Incompatible Materials: Store away from strong oxidizing agents.[1][2]

Disposal Plan

Proper disposal of D-Glucofuranose is essential to prevent environmental contamination.

o Waste Collection: Sweep up and shovel the solid material into a suitable, labeled container
for disposal.[1][3][6] Avoid generating dust during cleanup.[2][5]

e Regulatory Compliance: Dispose of the waste in accordance with all applicable federal,
state, and local regulations.[10] Consult with your institution's environmental health and
safety (EHS) office for specific guidance.

» Environmental Protection: Prevent the chemical from entering drains or the environment.[2]
[10]

Experimental Workflow

The following diagram illustrates the key steps for the safe handling and disposal of D-
Glucofuranose.
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Preparation

Consult Safety Data Sheet (SDS)

'

Ensure adequate ventilation

'

Don Personal Protective Equipment (PPE)

Proceed to Handling

Handling

Weigh/measure D-Glucofuranose in a fume hood if dust is generated

'

Perform experimental procedures

'

Wash hands thoroughly after handling

Proceed to Disposal

Disposal

Collect waste in a labeled, sealed container

'

Consult institutional EHS for disposal guidelines

'

Dispose of waste through a licensed contractor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
D-Glucofuranose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b14146174#personal-protective-equipment-for-
handling-d-glucofuranose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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